7-Amino-3-tert-butyl-4-oxo-1,4-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile

• IUPAC Name: 7-amino-3-tert-butyl-4-oxo-6H-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile
• InChI: InChI=1S/C10H12N6O/c1-10(2,3)6-9(17)16-8(14-13-6)5(4-11)7(12)15-16/h15H,12H2,1-3H3
• InChI Key: YXZDGVORGYTJJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C2C(=C(NN2C1=O)N)C#N
• Molecular Formula: C10H12N6O
• Molecular Weight: 232.24 g/mol

Description

The structures of 7-amino-3-tert-butyl-4-oxo-1,4-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile and the corresponding 8-ethyl carboxylate were studied by x-ray crystal diffraction analysis. Both molecules have a planar conjugated heteronucleus with a marked tendency to form intra- and intermolecular hydrogen bonds.

Synthesis Analysis

Alkylation of 7-amino-3-tert-butyl-4-oxo-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile led to an N1-substituted derivative. This derivative, upon treatment with NaH and MeI in DMF, was converted to 1-benzyl-3-tert-butyl-7-dimethylamino-4-oxo-1,4-dihydropyrazolo.

Chemical Reactions Analysis

The ester group in ethyl 7-amino-3-tert-butyl-4-oxo-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carboxylate was converted for the first time to methyl by the action of lithium tetrahydridoborate in the presence of boron trifluoride–diethyl ether complex. This reaction has almost no analogies among other classes of organic compounds.

Future Directions

Diazotization of ethyl 7-amino-3-tert-butyl-4-oxo-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carboxylate, followed by reaction with sodium azide, gave the corresponding azide. The product of azo coupling with ethyl acetoacetate failed to undergo intramolecular cyclization to tricyclic pyrazolo. This could be an interesting area for future research.